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Compound of Interest

Compound Name: 2-(Chloromethoxy)ethanol

Cat. No.: B590433

Application Notes and Protocols for 2-
(Chloromethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
2-(Chloromethoxy)ethanol. The following information is intended for qualified personnel
trained in chemical laboratory procedures.

Chemical and Physical Properties

2-(Chloromethoxy)ethanol is a versatile bifunctional organic compound featuring both a
reactive chloromethyl ether group and a primary alcohol. This dual functionality makes it a
valuable intermediate in various organic syntheses, particularly in the pharmaceutical and
materials science sectors.[1]
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Property

Value

Molecular Formula

C3H7CIO:2

Molecular Weight 110.54 g/mol [1]

Appearance Clear, colorless liquid

Boiling Point 79-81 °C at 5 mm Hg

Density ~1.18 g/mL at 25 °C

Flash Point 90 °C (194 °F)

Solubility Soluble in water

Synonyms Diethyleneglycol monochlorohydrin; 2-(2-

Hydroxyethoxy)ethyl chloride

Hazard Identification and Safety Precautions

Warning! 2-(Chloromethoxy)ethanol is a combustible liquid and vapor that can cause serious

eye irritation and skin irritation.[2][3] It is also a lachrymator, meaning it can cause tearing.[3]

Potential Health Effects:

o Eye Contact: Causes serious eye irritation, which may manifest as a burning sensation,

redness, tearing, and inflammation.[3]

o Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to skin

sensitization, an allergic reaction that becomes evident upon re-exposure.[1]

 Inhalation: May cause respiratory tract irritation.[1]

 Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and

diarrhea.[1]

Personal Protective Equipment (PPE)

The following PPE must be worn when handling 2-(Chloromethoxy)ethanol:
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PPE Category

Specification

Eye/Face Protection

Chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards. A face shield
should also be worn where there is a risk of

splashing.[2]

Skin Protection

Chemical-resistant gloves (e.g., Viton®, Butyl
rubber, Neoprene).[2] A flame-retardant lab coat,
long pants, and closed-toe shoes are

mandatory.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. If a fume hood is not
available or if exposure limits are exceeded, a
full-face respirator with appropriate cartridges

should be used.

Safe Handling and Storage Procedures
Handling

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Do not breathe vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Wash hands thoroughly after handling.[2]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://patents.google.com/patent/WO2004076431A1/en
https://patents.google.com/patent/WO2004076431A1/en
https://www.heteroletters.org/issue43/Paper-2.pdf
https://patents.google.com/patent/WO2004076431A1/en
https://www.heteroletters.org/issue43/Paper-2.pdf
https://patents.google.com/patent/WO2004076431A1/en
https://patents.google.com/patent/WO2004076431A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ Keep away from sources of ignition.[2]

e Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

» Protect containers from physical damage and check regularly for leaks.[1]

Safe Handling and Storage Workflow for 2-(Chloromethoxy)ethanol

Pre-Handling Checks:
- Verify fume hood certification
- Inspect PPE for integrity
- Locate emergency equipment
(eyewash, shower)

Handling in Fume Hood:

- Wear appropriate PPE

- Ground and bond containers
- Use non-sparking tools

- Avoid inhalation and contact

Store unused chemical /Retrieve for use After use

Storage: Post-Handling:
- Tightly closed container - Decontaminate work area
- Cool, dry, well-ventilated area - Properly dispose of waste
- Away from ignition sources and incompatibles - Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2-(Chloromethoxy)ethanol.

Emergency Procedures
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Emergency Situation First Aid and Spill Response

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Immediately remove all contaminated clothing.

) Flush skin with plenty of soap and water for at
Skin Contact ) ] o
least 15 minutes. Seek medical attention if

irritation develops or persists.[3]

Move the victim to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation ) ] . ] )
give oxygen. Seek immediate medical attention.

[3]

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3]

Minor Spill: Evacuate the area and ensure
adequate ventilation. Remove all sources of
ignition. Absorb the spill with an inert material
Spill (e.g., vermiculite, sand, or earth) and place it in
a suitable, closed container for disposal.[4]
Major Spill: Evacuate the laboratory and alert

emergency personnel.

Application Notes: Use as a Synthetic Intermediate

2-(Chloromethoxy)ethanol and its derivatives are valuable intermediates in organic synthesis,
particularly in the pharmaceutical industry for the synthesis of Active Pharmaceutical
Ingredients (APIs). The reactive chloro group is susceptible to nucleophilic substitution,
allowing for the introduction of the ethoxyethanol moiety into various molecules.[1] One
common application is in the synthesis of quetiapine, an antipsychotic medication.
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Experimental Protocol: Synthesis of 2-[2-(2-
azidoethoxy)ethoxy]ethanol

This protocol details the synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol from 2-[2-(2-
chloroethoxy)ethoxy]ethanol, a closely related and structurally similar compound, illustrating a
typical nucleophilic substitution reaction.

Materials and Equipment

e 2-[2-(2-chloroethoxy)ethoxy]ethanol

e Sodium azide (NaNs)

o Dimethylformamide (DMF), anhydrous
» Dichloromethane

o Water

e Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle

* Ice bath

o Filtration apparatus

 Rotary evaporator

Separatory funnel

Procedure

e In a round-bottom flask, prepare a slurry of 2-[2-(2-chloroethoxy)ethoxy]ethanol (1.0 eq) and
sodium azide (1.5 eq) in anhydrous dimethylformamide.

» Heat the reaction mixture to 100 °C and stir overnight.
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Cool the reaction mixture in an ice bath.

Filter the mixture to remove any solid precipitate.

Evaporate the organic solvent from the filtrate in vacuo using a rotary evaporator.
Dissolve the residue in dichloromethane.

Wash the organic layer with water in a separatory funnel.

Extract the aqueous phase with additional dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield
the product.
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Synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol

Combine Reactants:
- 2-[2-(2-chloroethoxy)ethoxy]ethanol
- Sodium azide
- Anhydrous DMF

Reaction:
- Heat to 100 °C
- Stir overnight

Workup - Part 1:
- Cool in ice bath
- Filter
- Evaporate solvent

Workup - Part 2:
- Dissolve in Dichloromethane
- Wash with water
- Extract aqueous layer

Purification:
- Combine organic layers
- Dry over Na2S0a4
- Filter
- Concentrate in vacuo

Product:
2-[2-(2-azidoethoxy)ethoxy]ethanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol.
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Waste Disposal

All waste materials, including spill cleanup residues and empty containers, should be disposed
of in accordance with local, state, and federal regulations. Contact your institution's
environmental health and safety office for specific guidance. Empty containers may retain
product residue and should be handled as hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for 2-
(Chloromethoxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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